Cas no 2287280-74-2 (1-(Chloromethyl)-3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane)

• Product Name: 1-(Chloromethyl)-3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane
• CAS No: 2287280-74-2
• MF: C₁₁H₁₉ClO₂
• MW: 218.720362901688
• CID: 6241909
• PubChem ID: 137944824
• Update Time: 2025-10-29

1-(Chloromethyl)-3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane Chemical and Physical Properties

Names and Identifiers

• 1-(Chloromethyl)-3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane
• 2287280-74-2
• EN300-6760725

• Inchi： 1S/C11H19ClO2/c1-13-4-5-14-3-2-10-6-11(7-10,8-10)9-12/h2-9H2,1H3
• InChI Key： IHSWVSOKCMGFLJ-UHFFFAOYSA-N
• SMILES： ClCC12CC(CCOCCOC)(C1)C2

Computed Properties

• Exact Mass: 218.1073575g/mol
• Monoisotopic Mass: 218.1073575g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(Chloromethyl)-3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane

1-(Chloromethyl)-3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane

The compound 1-(Chloromethyl)-3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane (CAS No: 2287-280-74-2) is a complex organic molecule with a unique bicyclic structure and functional groups that make it highly versatile in various chemical applications. This compound belongs to the class of bicyclic ethers and is characterized by its rigid bicyclo[1.1.1]pentane framework, which provides stability and rigidity to the molecule. The presence of a chloromethyl group and a 2-(methoxyethoxy)ethyl substituent introduces additional functionality, making it suitable for a wide range of reactions and applications.

Recent studies have highlighted the importance of this compound in the field of polymer chemistry, where its unique structure enables the formation of high-performance materials with tailored properties. The bicyclo[1.1.1]pentane core is known for its resistance to strain, which makes it an ideal building block for constructing robust polymer networks. Additionally, the chloromethyl group serves as a reactive site for nucleophilic substitutions, allowing for easy modification of the molecule to suit specific chemical needs.

One of the most notable advancements in the synthesis of 1-(Chloromethyl)-3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane involves the use of ring-opening polymerization techniques. Researchers have demonstrated that this compound can act as a macroinitiator, enabling the controlled synthesis of block copolymers with precise molecular weight and composition. This development has significant implications for the production of advanced materials, such as thermoplastics and elastomers, which are widely used in industries like automotive manufacturing and electronics.

The methoxyethoxy group in this compound plays a crucial role in its reactivity and solubility properties. This group introduces hydrophilic characteristics, which enhance the molecule's compatibility with polar solvents and biological systems. Recent studies have explored its potential as a drug delivery vehicle, where its amphiphilic nature allows for efficient encapsulation and release of therapeutic agents.

In terms of physical properties, 1-(Chloromethyl)-3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane exhibits a high melting point due to its rigid structure, making it suitable for applications requiring thermal stability. Its boiling point is also significantly influenced by the steric hindrance introduced by the bicyclic framework, which restricts molecular motion and enhances thermal resistance.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profiles. Recent research indicates that under certain conditions, it can undergo enzymatic degradation, reducing its environmental impact compared to traditional synthetic polymers.

In conclusion, CAS No: 2287-280-74-2, or 1-(Chloromethyl)-3-[2-(2-methoxyethoxy)ethyl]bicyclo[1.1.1]pentane, represents a cutting-edge material with diverse applications across multiple industries. Its unique combination of structural rigidity and functional groups makes it a valuable tool in modern chemistry and materials science.